Cas no 1343786-60-6 (4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide)

• Product Name: 4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide
• CAS No: 1343786-60-6
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6003120
• PubChem ID: 64453745
• Update Time: 2025-06-15

4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide
• EN300-1139786
• AKOS013777390
• 1343786-60-6

• Inchi： 1S/C11H20N4O/c1-3-6-13-10(11(12)16)5-8-15-7-4-9(2)14-15/h4,7,10,13H,3,5-6,8H2,1-2H3,(H2,12,16)
• InChI Key： ZZQHKCADJYOCOU-UHFFFAOYSA-N
• SMILES： O=C(C(CCN1C=CC(C)=N1)NCCC)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide

Comprehensive Overview of 4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide (CAS No. 1343786-60-6)

4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide, with the CAS number 1343786-60-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrazole ring and a butanamide backbone, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its structural resemblance to known bioactive molecules.

The compound's 3-methyl-1H-pyrazol-1-yl moiety is a critical functional group, often associated with enhanced binding affinity to target proteins. This characteristic aligns with current trends in precision medicine and small-molecule therapeutics, where tailored molecular designs are pivotal. Users frequently search for terms like "pyrazole derivatives in drug design" or "butanamide-based bioactive compounds," reflecting the growing demand for innovative chemical entities in therapeutic applications.

From a synthetic chemistry perspective, 4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide exemplifies advancements in heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including N-alkylation and amide coupling, which are widely discussed in academic forums. SEO-optimized queries such as "synthesis of pyrazole-containing amides" or "propylamino butanamide derivatives" highlight the compound's relevance in modern organic synthesis methodologies.

In the context of drug metabolism and pharmacokinetics, this compound's propylamino side chain may influence its absorption and distribution properties. These attributes are crucial for researchers investigating ADME (Absorption, Distribution, Metabolism, Excretion) profiles, a hot topic in pharmaceutical R&D. Popular search terms like "optimizing ADME properties of small molecules" or "role of pyrazole in metabolic stability" further underscore its significance.

Beyond therapeutics, CAS 1343786-60-6 has potential applications in agricultural chemistry and material science. Its structural versatility allows for modifications to enhance properties like solubility or thermal stability, addressing industry needs for high-performance materials. Queries such as "pyrazole-based agrochemicals" or "amide derivatives in polymer science" reflect cross-disciplinary interest.

Quality control and analytical characterization of 4-(3-methyl-1H-pyrazol-1-yl)-2-(propylamino)butanamide rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in GMP (Good Manufacturing Practice) environments. Searches for "analytical validation of heterocyclic compounds" or "CAS number lookup for research chemicals" demonstrate the compound's importance in quality assurance protocols.

In summary, 1343786-60-6 represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual functionality—combining a hydrogen-bond acceptor (pyrazole) with a flexible alkyl chain—makes it a versatile scaffold for further derivatization. As the scientific community continues to explore fragment-based drug discovery, compounds like this will remain at the forefront of medicinal chemistry innovation.